(5-Methyl-3-pyridinyl)methyl Rupatadine
(5-Methyl-3-pyridinyl)methyl Rupatadine
Brand Name:
Vulcanchem
CAS No.:
1422960-88-0
VCID:
VC0122688
InChI:
InChI=1S/C33H34ClN4/c1-23-14-25(18-35-17-23)20-38-19-24(2)15-26(22-38)21-37-12-9-27(10-13-37)32-31-8-7-30(34)16-29(31)6-5-28-4-3-11-36-33(28)32/h3-4,7-8,11,14-19,22H,5-6,9-10,12-13,20-21H2,1-2H3/q+1
SMILES:
CC1=CC(=CN=C1)C[N+]2=CC(=CC(=C2)CN3CCC(=C4C5=C(CCC6=C4N=CC=C6)C=C(C=C5)Cl)CC3)C
Molecular Formula:
C33H34ClN4+
Molecular Weight:
522.113
(5-Methyl-3-pyridinyl)methyl Rupatadine
CAS No.: 1422960-88-0
Reference Standards
VCID: VC0122688
Molecular Formula: C33H34ClN4+
Molecular Weight: 522.113
| CAS No. | 1422960-88-0 |
|---|---|
| Product Name | (5-Methyl-3-pyridinyl)methyl Rupatadine |
| Molecular Formula | C33H34ClN4+ |
| Molecular Weight | 522.113 |
| IUPAC Name | 8-chloro-11-[1-[[5-methyl-1-[(5-methylpyridin-3-yl)methyl]pyridin-1-ium-3-yl]methyl]piperidin-4-ylidene]-5,6-dihydrobenzo[1,2]cyclohepta[2,4-b]pyridine |
| Standard InChI | InChI=1S/C33H34ClN4/c1-23-14-25(18-35-17-23)20-38-19-24(2)15-26(22-38)21-37-12-9-27(10-13-37)32-31-8-7-30(34)16-29(31)6-5-28-4-3-11-36-33(28)32/h3-4,7-8,11,14-19,22H,5-6,9-10,12-13,20-21H2,1-2H3/q+1 |
| Standard InChIKey | PWKRNMKZGWGSDV-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CN=C1)C[N+]2=CC(=CC(=C2)CN3CCC(=C4C5=C(CCC6=C4N=CC=C6)C=C(C=C5)Cl)CC3)C |
| Last Modified | Aug 20 2021 |
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